Cas no 953901-77-4 (1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine)
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- [2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
- 4-Pyridinemethanamine, 2-(2-methyl-4-morpholinyl)-
- 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
-
- MDL: MFCD09732848
- Inchi: 1S/C11H17N3O/c1-9-8-14(4-5-15-9)11-6-10(7-12)2-3-13-11/h2-3,6,9H,4-5,7-8,12H2,1H3
- InChI Key: WZOQHWSEHUSBPN-UHFFFAOYSA-N
- SMILES: C1(N2CCOC(C)C2)=NC=CC(CN)=C1
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 395.6±42.0 °C at 760 mmHg
- Flash Point: 193.1±27.9 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M357893-10mg |
[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M357893-50mg |
[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | M357893-100mg |
[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 100mg |
$ 295.00 | 2022-06-02 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12488-100MG |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 95% | 100MG |
¥ 831.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12488-250MG |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 95% | 250MG |
¥ 1,326.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12488-500MG |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 95% | 500MG |
¥ 2,204.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12488-1G |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 95% | 1g |
¥ 3,306.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12488-5G |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 95% | 5g |
¥ 9,919.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN12488-10G |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 95% | 10g |
¥ 16,533.00 | 2023-04-12 | |
| Chemenu | CM388352-500mg |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine |
953901-77-4 | 95%+ | 500mg |
$395 | 2024-07-18 |
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine
Introduction to 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine (CAS No. 953901-77-4)
1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine, a compound with the chemical identifier CAS No. 953901-77-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex pyridine and morpholine core, has garnered considerable attention due to its potential applications in drug discovery and development. The unique structural motifs of this compound make it a promising candidate for further exploration in medicinal chemistry.
The molecular structure of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine consists of a pyridine ring substituted with a morpholine group at the 2-position and an amine functional group at the 4-position. This arrangement not only contributes to its distinct chemical properties but also opens up numerous possibilities for interaction with biological targets. The presence of both pyridine and morpholine moieties suggests that this compound may exhibit dual functionality, making it an attractive scaffold for the design of multitargeted drugs.
In recent years, there has been a growing interest in the development of small molecules that can modulate multiple biological pathways simultaneously. This approach, known as polypharmacology, has shown great promise in addressing complex diseases that involve multiple targets. The structural features of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine make it a suitable candidate for such an approach. The compound's ability to interact with various receptors and enzymes could lead to the development of novel therapeutic agents with broad-spectrum activity.
One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine and morpholine moieties are known to have favorable interactions with central nervous system (CNS) targets. Studies have shown that similar compounds can modulate neurotransmitter systems, which could be beneficial in conditions such as depression, anxiety, and neurodegenerative diseases. Further research is needed to fully elucidate the pharmacological profile of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine, but the preliminary findings are highly encouraging.
The synthesis of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-methylmorpholine and 4-pyridinemethanamine. These intermediates are then coupled using various coupling reactions, such as Buchwald-Hartwig coupling or Ullmann coupling, to form the final product. The choice of coupling method can significantly impact the efficiency and scalability of the synthesis.
Recent advancements in synthetic chemistry have enabled more efficient and sustainable methods for producing complex molecules like 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine. For instance, transition metal-catalyzed reactions have revolutionized the way we construct carbon-carbon bonds, allowing for more streamlined synthetic routes. Additionally, green chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact. These innovations not only improve the efficiency of synthesis but also make the production process more environmentally friendly.
Once synthesized, the compound undergoes rigorous characterization to confirm its identity and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to analyze the molecular structure. These methods provide detailed information about the compound's chemical environment, helping researchers understand its behavior and potential interactions with biological targets.
The pharmacological evaluation of 1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine involves both in vitro and in vivo studies. In vitro assays are used to assess the compound's activity against specific enzymes or receptors relevant to its intended therapeutic applications. These studies often involve enzyme inhibition assays or receptor binding assays, which can provide insights into the compound's mechanism of action.
In vivo studies extend this evaluation by examining the compound's effects in living organisms. Animal models are commonly used to assess efficacy, toxicity, and pharmacokinetic properties. These studies help researchers determine whether the compound is suitable for further development into a drug candidate. If initial results are promising, further preclinical studies may be conducted before human clinical trials can begin.
The potential therapeutic applications of 1-[2-(2-methylmorpholin-4-yloxy-pyridin)]methylamine are broad and diverse. Given its structural features and pharmacological profile, this compound may find applications in treating a variety of diseases beyond neurological disorders. For example, it could be explored for its potential anti-inflammatory or anticancer properties. The dual functionality provided by its pyridine and morpholine moieties makes it a versatile scaffold that can be modified to target different biological pathways.
The development of new drugs is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The study of compounds like 1-[2-(methylmorpholine)]methylamine exemplifies this interdisciplinary approach. By combining insights from various fields, researchers can identify promising drug candidates and optimize their properties for therapeutic use.
As our understanding of biology and disease continues to evolve, so does our ability to develop targeted therapies. Small molecules like 1-[2-(methylmorpholine)]methylamine represent just one example of how innovative chemistry can contribute to medical progress. With continued research and development, compounds like this may one day lead to breakthrough treatments for some of humanity's most challenging diseases.
953901-77-4 (1-[2-(2-methylmorpholin-4-yl)pyridin-4-yl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)